Cas no 50333-04-5 (Benz[b]indeno[1,2-e]pyran, 2-bromo-)

• Product Name: Benz[b]indeno[1,2-e]pyran, 2-bromo-
• CAS No: 50333-04-5
• MF: C₁₆H₉BrO
• MW: 297.146063566208
• CID: 2829294
• PubChem ID: 5251647
• Update Time: 2025-04-21

Benz[b]indeno[1,2-e]pyran, 2-bromo- Chemical and Physical Properties

Names and Identifiers

• Benz[b]indeno[1,2-e]pyran, 2-bromo-
• 50333-04-5
• DTXSID70413360
• 2-bromobenzo[b]indeno[1,2-e]pyran

• Inchi： 1S/C16H9BrO/c17-12-5-6-15-11(7-12)8-14-13-4-2-1-3-10(13)9-16(14)18-15/h1-9H
• InChI Key： RXIUJBVYSNKNQF-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C=C1C(=CC3C=CC=CC1=3)O2

Computed Properties

• Exact Mass: 295.98368g/mol
• Monoisotopic Mass: 295.98368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 13.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids